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Compound of Interest

Compound Name: 6-Methyl-1,4-oxazepane

CAS No.: 1246494-22-3

Cat. No.: B1527702

Get Quote

Executive Summary & Immediate Action
Do not dispose of 6-Methyl-1,4-oxazepane down the drain.

This compound is a heterocyclic amine ether. It poses significant risks if mismanaged, primarily

due to its flammability profile and basicity. It must be treated as Hazardous Organic Waste and

segregated into the Organic Base/Amine waste stream.

Critical Safety Profile:

Primary Hazard: Skin/Eye Irritation (Potential Corrosive) & Flammability.[1]

Waste Code (RCRA): Likely D001 (Ignitable) and potentially D002 (Corrosive) depending on

concentration and pH.[2]

Incompatibility: Violently incompatible with strong acids, acid chlorides, and anhydrides.
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To ensure safe handling, you must understand the physicochemical properties driving the

disposal logic. As a specific SDS for the 6-methyl derivative may be sparse, we apply the

Precautionary Principle based on the parent structure (1,4-oxazepane) and homologous cyclic

amines.

Property Value / Classification Operational Implication

Chemical Structure Heterocyclic secondary amine
Basic character; reacts

exothermically with acids.[3]

Physical State
Liquid (typically) or low-melting

solid

High mobility in spill scenarios.

[3]

Flash Point
Est. 30°C – 60°C (Class 3

Flammable)

D001 Waste. Must be stored in

grounded safety cabinets.[3]

pH (10% aq) > 10 (Estimated)

D002 Waste. Can cause

chemical burns; requires alkali-

resistant gloves.[3]

Water Solubility Moderate to High
Do not release to environment.

High aquatic mobility.[3]

Technical Insight: The 6-methyl substitution adds lipophilicity compared to the parent

oxazepane, potentially increasing skin permeation rates. Treat all contact as a significant

exposure risk.

Waste Characterization & Segregation
Proper segregation is the single most critical step in preventing laboratory accidents (e.g., drum

pressurization or explosions).

The "Amine Rule"
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6-Methyl-1,4-oxazepane is a secondary amine.[3] It must be segregated from the standard

"Organic Solvents" stream if that stream contains acidic byproducts or electrophiles (like acid

chlorides).

Stream A (CORRECT): Basic Organic Waste. (Contains: Pyridine, Triethylamine,

Oxazepanes).

Stream B (INCORRECT): General Organic Waste (Often contains Acetic Acid, HCl traces).

Risk:[4][5][6] Mixing Stream A + Stream B

Exothermic Salt Formation

Heat Generation

Volatilization of solvents

Drum Rupture.

Visual Workflow: Waste Decision Tree
The following diagram outlines the logical flow for categorizing this specific waste product.
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Start: Waste 6-Methyl-1,4-oxazepane

Is the waste pure substance?

Is it a reaction mixture?

No

Pure

Yes

Check pH / Components

Stream: ORGANIC BASES
(Tag: Flammable/Corrosive)

Contains Non-Halogenated Solvents
(MeOH, EtOH, Toluene)

Stream: HALOGENATED ORGANICS
(If mixed with DCM/Chloroform)

Contains Halogenated Solvents
(DCM, Chloroform)

Stream: AQUEOUS BASIC
(If >90% water)

Aqueous Extraction Waste

Mixture

Click to download full resolution via product page

Figure 1: Decision logic for assigning 6-Methyl-1,4-oxazepane to the correct waste stream to

prevent incompatibility incidents.[3]

Step-by-Step Disposal Protocol
Phase 1: Bench-Level Preparation[3]

Quenching (If Reactive): If the oxazepane was used as a reagent in a reaction involving

strong electrophiles, ensure the reaction is fully quenched before disposal.
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pH Check: If the waste is an aqueous layer from an extraction, verify pH. If pH > 12.5, it is

Corrosive (D002). Do not neutralize in the waste container; neutralize in the flask before

transfer if your local EH&S protocols allow elementary neutralization.

Phase 2: Containerization
Select Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal

cans if the waste is highly basic and aqueous, as it may corrode the metal over time.

Labeling:

Chemical Name: Write "6-Methyl-1,4-oxazepane Waste" (Do not use abbreviations).

Hazards: Check "Flammable" and "Corrosive/Irritant".[1][2]

Phase 3: Transfer to Central Accumulation Area
Secondary Containment: Transport the sealed bottle in a secondary tub or bucket to prevent

drops during transit.

Log Entry: Record the volume and specific hazards in your facility’s waste tracking log (e.g.,

satellite accumulation log).

Phase 4: Final Disposal (Facility Level)
Method: The only acceptable final disposal method for this compound is High-Temperature

Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).

Reasoning: Incineration ensures complete destruction of the heterocyclic ring, preventing

environmental persistence.

Emergency Contingencies: Spill Response
If a spill occurs (> 100 mL), evacuate the immediate area and follow this workflow.

Spill Detected Assess Volume & Fumes
Don PPE:

Nitrile Gloves (Double)
Goggles, Lab Coat

Apply Absorbent:
Vermiculite or

Amine-Specific Pads

Collect into
Sealable Bag/Bucket

Label as
HAZARDOUS WASTE
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Figure 2: Immediate response workflow for bench-scale spills.

Cleaning Agents:

Do NOT use bleach (sodium hypochlorite). Reacting hypochlorite with amines can produce

chloramines, which are toxic and potentially explosive gases.

Use: Water and mild detergent for final surface cleaning after bulk material is absorbed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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